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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108

This technical guide provides a comprehensive overview of the core properties of 2-
Hydroxymethylene ethisterone, tailored for researchers, scientists, and drug development
professionals. The document collates available data on its chemical and physical

characteristics, and explores its potential biological activities based on its relationship to
ethisterone and danazol.

Core Properties and Data

2-Hydroxymethylene ethisterone is a steroid derivative and an intermediate in chemical
research.[1] Its fundamental properties are summarized below.

Chemical and Physical Properties

Quantitative data for 2-Hydroxymethylene ethisterone and the closely related compound
2alpha-Hydroxymethyl ethisterone are presented in Table 1 for comparative analysis.
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2-Hydroxymethylene

2alpha-Hydroxymethyl

Property . .
ethisterone ethisterone

CAS Number 2787-02-2[1][2][3] 2787-03-3[4]

Molecular Formula C22H2803[1][2][3] C22H3003[4]

Molecular Weight 340.46 g/mol [1][2][3] 342.5 g/mol [4]
(8R,9S,10R,13S,14S,17R)-17-
ethynyl-17-hydroxy-2-
(hydroxymethylidene)-10,13-

IUPAC Name dimethyl- Not Available

1,6,7,8,9,11,12,14,15,16-
decahydrocyclopenta[a]phena

nthren-3-one[5]

SMILES String

C[C@]12CC[C@H]3--
INVALID-LINK--
CCC4=CC(=0)C(=CO)C[C@]3
4C[5]

C[C@@]12--INVALID-LINK--
C(CC3)=CC(=0)--INVALID-
LINK--C4)(CC1)[H])
[H]">C@(CC[C@]2(C#C)O)[H]
[4]

Melting Point

Not Available

164 °C[4]

Storage Conditions

2°C - 8°C[1]

2°C - 8°C[4]

Solubility

Data not available for 2-
Hydroxymethylene ethisterone.
Ethisterone is practically
insoluble in water and slightly
soluble in alcohol, acetone,

ether, and chloroform.[6]

Data not available

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 2-Hydroxymethylene

ethisterone is not readily available in the reviewed literature, a general understanding can be

derived from the synthesis of related 2-formyl-3-keto steroids.
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Generalized Synthesis Workflow

The synthesis of 2-hydroxymethylene steroids typically involves the formylation of a
corresponding 3-keto steroid precursor. A generalized workflow for such a synthesis is depicted

below.

Generalized Synthesis Workflow for 2-Hydroxymethylene Steroids

(Start with a 3-keto steroid precursor (e.g., EthisteroneD

Formylation Reaction
- React with a formylating agent (e.qg., ethyl formate)
- In the presence of a strong base (e.g., sodium methoxide)

l

Reaction Quench and Workup
- Neutralize the reaction mixture
- Extract the product with an organic solvent

:

Purification
- Techniques such as column chromatography or recrystallization

Gsolated 2-Hydroxymethylene ethisterone)

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-hydroxymethylene steroids.

Analytical Characterization Protocols

The characterization of 2-Hydroxymethylene ethisterone would involve standard analytical
techniques used for organic compounds, particularly steroids.

High-Performance Liquid Chromatography (HPLC):
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o Objective: To determine the purity of the synthesized compound.
e Column: Octadecylsilane bonded silica gel column.[7]

o Mobile Phase: A gradient elution using a mixture of water, methanol, and acetonitrile.[7] The
specific gradient would need to be optimized.

o Detection: UV detection at a wavelength between 230-254 nm.[7]

o Sample Preparation: A sample of the compound is accurately weighed and dissolved in
methanol to a known concentration.[7]

Mass Spectrometry (MS):
e Objective: To confirm the molecular weight of the compound.

e Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-
Mass Spectrometry (LC-MS) can be used. For GC-MS, derivatization may be necessary to
increase volatility.[3]

« lonization: Electron Impact (El) is a common ionization technique for GC-MS analysis of
steroids.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
e Objective: To elucidate the chemical structure of the compound.

e Technique: *H NMR and 3C NMR spectroscopy would be performed. The chemical shifts
and coupling constants of the protons and carbons would be analyzed to confirm the
presence of the hydroxymethylene group and the overall steroid scaffold.

Potential Biological Activity and Signaling Pathways

2-Hydroxymethylene ethisterone is a derivative of danazol, which itself is a derivative of
ethisterone.[3][9] Therefore, its biological activity is likely to be related to these parent
compounds, which are known to interact with steroid hormone receptors.

Progesterone and Androgen Receptor Signaling
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Ethisterone is a synthetic progestin and also exhibits androgenic activity.[10] It acts as an
agonist for the progesterone and androgen receptors. The signaling pathways for these
receptors are crucial in understanding the potential effects of 2-Hydroxymethylene

ethisterone.
Progesterone Receptor Signaling Pathway:

Progesterone, upon binding to its receptor (PR), initiates a signaling cascade that regulates
gene expression.[11] This pathway is central to female reproductive processes.
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Progesterone Receptor Signaling Pathway
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A simplified diagram of the progesterone receptor signaling pathway.
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Androgen Receptor Signaling Pathway:

Androgens, such as testosterone, bind to the androgen receptor (AR) to regulate gene
expression, which is vital for male sexual development and other physiological processes.[12]
[13]
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Androgen Receptor Signaling Pathway
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A simplified diagram of the androgen receptor signaling pathway.

© 2025 BenchChem. All rights reserved. 8/11

Tech Support


https://www.benchchem.com/product/b15548108?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Effect on Gonadotropin Secretion

Danazol is known to suppress the secretion of gonadotropins, such as luteinizing hormone
(LH) and follicle-stimulating hormone (FSH), by acting at the hypothalamic level.[5][14] This
leads to a reduction in ovarian estrogen and progesterone production.[9]

Danazol's Effect on Gonadotropin Secretion

Danazol
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The inhibitory effect of Danazol on the hypothalamic-pituitary-ovarian axis.

Conclusion

2-Hydroxymethylene ethisterone is a steroid derivative with a defined chemical structure.
While specific experimental data on this compound is limited, its close relationship to
ethisterone and danazol suggests that it likely interacts with progesterone and androgen

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://synapse.patsnap.com/article/what-is-danazol-used-for
https://pubmed.ncbi.nlm.nih.gov/7926243/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-danazol
https://www.benchchem.com/product/b15548108?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

receptors, and may modulate the hypothalamic-pituitary-gonadal axis. Further research is
warranted to fully elucidate its pharmacological profile and potential therapeutic applications.
This guide provides a foundational understanding for researchers and professionals in drug
development to build upon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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